Cas no 2679950-93-5 (methyl (2S,3S)-3-amino-2-{(tert-butoxy)carbonylamino}butanoate hydrochloride)

methyl (2S,3S)-3-amino-2-{(tert-butoxy)carbonylamino}butanoate hydrochloride structure
2679950-93-5 structure
Product Name:methyl (2S,3S)-3-amino-2-{(tert-butoxy)carbonylamino}butanoate hydrochloride
CAS No:2679950-93-5
MF:C10H21ClN2O4
MW:268.737742185593
MDL:MFCD27991377
CID:5684650
PubChem ID:73424765
Update Time:2023-11-27

methyl (2S,3S)-3-amino-2-{(tert-butoxy)carbonylamino}butanoate hydrochloride Chemical and Physical Properties

Names and Identifiers

    • (2S,3S)-Methyl 3-amino-2-((tert-butoxycarbonyl)amino)butanoate hydrochloride
    • EN300-26074856
    • 2679950-93-5
    • (2S,3S)-METHYL 3-AMINO-2-((TERT-BUTOXYCARBONYL)AMINO)BUTANOATE HCL
    • methyl (2S,3S)-3-amino-2-{[(tert-butoxy)carbonyl]amino}butanoate hydrochloride
    • Methyl (2S,3S)-3-amino-2-((tert-butoxycarbonyl)amino)butanoate hydrochloride
    • methyl (2S,3S)-3-amino-2-{(tert-butoxy)carbonylamino}butanoate hydrochloride
    • MDL: MFCD27991377
    • Inchi: 1S/C10H20N2O4.ClH/c1-6(11)7(8(13)15-5)12-9(14)16-10(2,3)4;/h6-7H,11H2,1-5H3,(H,12,14);1H/t6-,7-;/m0./s1
    • InChI Key: AHCIXXHDAQDHFJ-LEUCUCNGSA-N
    • SMILES: Cl.O(C(N[C@H](C(=O)OC)[C@H](C)N)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 268.1189848g/mol
  • Monoisotopic Mass: 268.1189848g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 260
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 90.6Ų

methyl (2S,3S)-3-amino-2-{(tert-butoxy)carbonylamino}butanoate hydrochloride Pricemore >>

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